N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-(2,2,6,6-tetramethylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C15H25N3OS/c1-14(2)8-11(9-15(3,4)18-14)17-13(20)16-10-12-6-5-7-19-12/h5-7,11,18H,8-10H2,1-4H3,(H2,16,17,20)
• InChI Key: HJZIOLOGYIYUJS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=S)NCC2=CC=CO2)C
• Molecular Formula: C15H25N3OS
• Molecular Weight: 295.4 g/mol
• Solubility: >44.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea, also known as U-101958, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of thioureas and is synthesized through a multi-step process. In

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is not fully understood. However, it is believed to act as a positive allosteric modulator of GABA-A receptors, which are involved in the regulation of anxiety, depression, and seizures. N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has also been shown to increase the activity of the neurotransmitter serotonin, which is involved in the regulation of mood.
Biochemical and Physiological Effects
N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been shown to have several biochemical and physiological effects. It has been demonstrated to increase the activity of GABA-A receptors, which results in anxiolytic and anticonvulsant effects. Additionally, N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been shown to increase the activity of serotonin, which is involved in the regulation of mood.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is its high potency and selectivity for GABA-A receptors. This makes it an ideal compound for studying the role of GABA-A receptors in anxiety, depression, and seizures. However, one of the limitations of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the study of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea. One potential direction is the development of more efficient synthesis methods that can be scaled up for commercial production. Another direction is the exploration of the potential therapeutic applications of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea, particularly in the treatment of anxiety and depression. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea and its effects on the central nervous system.
Conclusion
N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is a compound with significant potential for therapeutic applications. Its high potency and selectivity for GABA-A receptors make it an ideal compound for studying the role of GABA-A receptors in anxiety, depression, and seizures. While the synthesis of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is complex, further research into its potential therapeutic applications and mechanism of action is warranted.

Synthesis Methods

The synthesis of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea involves several steps, including the reaction of furfurylamine with 2,2,6,6-tetramethyl-4-piperidinone to form N-(furfuryl)-N'-2,2,6,6-tetramethyl-4-piperidinyl)urea, which is then converted to N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea through a series of reactions. The synthesis of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been extensively studied for its potential therapeutic applications. It has been shown to have anticonvulsant, antinociceptive, and anxiolytic effects in animal models. Additionally, N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been demonstrated to have potential as a treatment for depression and anxiety disorders.